Cas no 143584-96-7 (6-bromo-3-5-(2-methoxyphenyl)-4,5-dihydro-1,2-oxazol-3-yl-4-phenyl-1,2-dihydroquinolin-2-one)

• Product Name: 6-bromo-3-5-(2-methoxyphenyl)-4,5-dihydro-1,2-oxazol-3-yl-4-phenyl-1,2-dihydroquinolin-2-one
• CAS No: 143584-96-7
• MF: C₂₅H₁₉BrN₂O₃
• MW: 475.333965539932
• CID: 5919996
• PubChem ID: 156590006
• Update Time: 2025-05-21

6-bromo-3-5-(2-methoxyphenyl)-4,5-dihydro-1,2-oxazol-3-yl-4-phenyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-(5-(2-methoxyphenyl)-4,5-dihydroisoxazol-3-yl)-4-phenylquinolin-2(1H)-one
• 2(1H)-Quinolinone, 6-bromo-3-[4,5-dihydro-5-(2-methoxyphenyl)-3-isoxazolyl]-4-phenyl-
• 6-bromo-3-[5-(2-methoxyphenyl)-4,5-dihydro-1,2-oxazol-3-yl]-4-phenyl-1,2-dihydroquinolin-2-one
• 143584-96-7
• 6-bromo-3-5-(2-methoxyphenyl)-4,5-dihydro-1,2-oxazol-3-yl-4-phenyl-1,2-dihydroquinolin-2-one

• Inchi： 1S/C25H19BrN2O3/c1-30-21-10-6-5-9-17(21)22-14-20(28-31-22)24-23(15-7-3-2-4-8-15)18-13-16(26)11-12-19(18)27-25(24)29/h2-13,22H,14H2,1H3,(H,27,29)
• InChI Key： TXKYRFONPYQKPU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(C2=CC=CC=C2)=C(C2CC(C3=CC=CC=C3OC)ON=2)C1=O

Computed Properties

• Exact Mass: 474.05791g/mol
• Monoisotopic Mass: 474.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 9.05±0.70(Predicted)

Additional information on 6-bromo-3-5-(2-methoxyphenyl)-4,5-dihydro-1,2-oxazol-3-yl-4-phenyl-1,2-dihydroquinolin-2-one

6-Bromo-3-(2-Methoxyphenyl)-4,5-Dihydro-1,2-Oxazol-3-Yl-4-Phenyl-1,2-Dihydroquinolin-2-One: A Comprehensive Overview

The compound CAS No. 143584-96-7, also known as 6-bromo-3-(2-methoxyphenyl)-4,5-dihydro-1,2-oxazol-3-yl-4-phenyl-1,2-dihydroquinolin-2-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating cellular pathways associated with neurodegenerative diseases and cancer.

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The presence of a bromine atom at the 6-position of the quinolinone ring introduces electronic effects that enhance its reactivity and selectivity. Additionally, the oxazole moiety at the 3-position introduces steric hindrance and contributes to the compound's stability. The methoxy group attached to the phenyl ring further modulates the electronic properties of the molecule, making it a versatile candidate for various biological assays.

Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that utilize microwave-assisted synthesis and catalytic systems. These innovations have not only improved yield but also reduced reaction times, making large-scale production more feasible.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects on key enzymes involved in inflammation and oxidative stress. For instance, studies published in 2023 revealed its ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Furthermore, its anti-proliferative effects on cancer cells have been validated through in vitro assays, suggesting its potential as a chemotherapeutic agent.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the bromine atom plays a critical role in stabilizing the molecule's transition states during enzymatic reactions. This understanding has paved the way for rational drug design strategies aimed at enhancing its bioavailability and reducing off-target effects.

From an environmental standpoint, researchers have explored the biodegradability of this compound under various conditions. Preliminary results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for ensuring sustainable drug development practices.

In conclusion, CAS No. 143584-96-based compounds represent a promising class of molecules with diverse applications in medicine and beyond. Continued research into their synthesis, pharmacokinetics, and toxicity profiles will undoubtedly unlock new therapeutic opportunities and contribute to advancements in chemical science.